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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B15569725

This document provides an in-depth overview of the discovery, characterization, and biological
activity of TPU-0037C, a novel antimicrobial agent. It is intended for researchers, scientists,
and professionals in the field of drug development.

Introduction

TPU-0037C is a polyketide antibiotic that was first isolated from the marine actinomycete
Streptomyces platensis TP-A0598. It is a structural analog of lydicamycin and has
demonstrated significant activity against Gram-positive bacteria, including methicillin-resistant
Staphylococcus aureus (MRSA). This guide summarizes the key findings related to its
discovery and initial characterization.

Quantitative Data

The antimicrobial potency of TPU-0037C and its congeners was determined by measuring their
Minimum Inhibitory Concentrations (MICs) against a panel of bacteria.

Table 1: Minimum Inhibitory Concentrations (MIC, pg/mL) of TPU-0037 Compounds
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Experimental Protocols
Fermentation of Producing Strain

The producing strain, Streptomyces platensis TP-A0598, was cultured to produce TPU-0037C.

o Seed Culture: A loopful of the mature slant culture of S. platensis TP-A0598 was inoculated
into a 100-ml Erlenmeyer flask containing 20 ml of a seed medium (1.0% glucose, 0.5%
peptone, 0.3% yeast extract, 0.3% meat extract, 0.5% NaCl, pH 7.2). The flask was
incubated on a rotary shaker at 28°C for 2 days.

e Production Culture: The seed culture (1 ml) was transferred to a 500-ml Erlenmeyer flask
containing 100 ml of a production medium (2.0% soluble starch, 1.0% glucose, 0.5%
peptone, 0.5% meat extract, 0.2% yeast extract, 0.3% CaCOs, pH 7.0). The fermentation
was carried out at 28°C for 7 days on a rotary shaker.

Isolation and Purification of TPU-0037C

The following workflow was used to isolate and purify TPU-0037C from the fermentation broth.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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